molecular formula C11H10F3NO4 B8400563 3-(Ethoxycarbonyl)amino-5-(trifluoromethyl)benzoic acid

3-(Ethoxycarbonyl)amino-5-(trifluoromethyl)benzoic acid

Cat. No.: B8400563
M. Wt: 277.20 g/mol
InChI Key: MECUPAHEFMCIBQ-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

3-(Ethoxycarbonyl)amino-5-(trifluoromethyl)benzoic acid is a useful research compound. Its molecular formula is C11H10F3NO4 and its molecular weight is 277.20 g/mol. The purity is usually 95%.
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Properties

Molecular Formula

C11H10F3NO4

Molecular Weight

277.20 g/mol

IUPAC Name

3-(ethoxycarbonylamino)-5-(trifluoromethyl)benzoic acid

InChI

InChI=1S/C11H10F3NO4/c1-2-19-10(18)15-8-4-6(9(16)17)3-7(5-8)11(12,13)14/h3-5H,2H2,1H3,(H,15,18)(H,16,17)

InChI Key

MECUPAHEFMCIBQ-UHFFFAOYSA-N

Canonical SMILES

CCOC(=O)NC1=CC(=CC(=C1)C(F)(F)F)C(=O)O

Origin of Product

United States

Synthesis routes and methods

Procedure details

Methyl 3-amino-5-(trifluoromethyl)benzoate (cf. procedures (116a) and (80a); 236 mg, 1.01 mmol) was dissolved in THF (11 mL) and the resulting solution was charged successively with K2CO3 (1.6 mL of a 2.0 M aq. solution) and ethylchloroformate (258 mg, 2.7 mmol). The reaction was stirred at RT for 48 h, concentrated in vacuo, and diluted with EtOAc. The organic phase was washed with sat. NaHCO3, water (2×), and brine before being dried (Na2SO4), filtered, and concentrated in vacuo. This product was dissolved in 3:1 THF/MeOH (8 mL) and the resultant solution was charged with lithium hydroxide (2 mL of a 1N solution). The reaction was stirred for 14 h, acidified with 1N HCl, and extracted with EtOAc (2×). The organic extracts were combined, washed with water, washed with brine, dried (Na2SO4), filtered, and concentrated in vacuo to provide 3-(ethoxycarbonyl)amino-5-(trifluoromethyl)benzoic acid. MS found: (M−H)−=276.1.
Name
Methyl 3-amino-5-(trifluoromethyl)benzoate
Quantity
236 mg
Type
reactant
Reaction Step One
Name
Quantity
11 mL
Type
solvent
Reaction Step One
Name
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Two
[Compound]
Name
aq. solution
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Two
Quantity
258 mg
Type
reactant
Reaction Step Two

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